Cas no 142962-95-6 ((S)-Ru(OAc)2(H8-BINAP))

(S)-Ru(OAc)₂(H₈-BINAP) is a chiral ruthenium(II) complex featuring a hydrogenated BINAP ligand, widely employed in asymmetric hydrogenation and transfer hydrogenation reactions. Its key advantages include high enantioselectivity, stability under catalytic conditions, and compatibility with a broad range of substrates, particularly ketones and imines. The hydrogenated BINAP backbone enhances solubility in organic solvents while maintaining rigid stereocontrol. This catalyst is valued for its efficiency in producing optically active intermediates for pharmaceuticals and fine chemicals. Its well-defined structure ensures reproducible results, making it a preferred choice for academic and industrial applications requiring precise asymmetric synthesis.
(S)-Ru(OAc)2(H8-BINAP) structure
(S)-Ru(OAc)2(H8-BINAP) structure
Product Name:(S)-Ru(OAc)2(H8-BINAP)
CAS No:142962-95-6
MF:C48H48O4P2Ru
MW:851.909854888916
MDL:MFCD09753023
CID:108039
PubChem ID:329761578
Update Time:2025-05-28

(S)-Ru(OAc)2(H8-BINAP) Chemical and Physical Properties

Names and Identifiers

    • Ruthenium, bis(acetato-kO,kO')[[(1S)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[diphenylphosphine-kP]]-, (OC-6-22)- (9CI)
    • (S)-Ru(OAc)2(H8-BINAP)
    • DIACETATO[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHY]RUTHENIUM(II)
    • Diacetato[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II),  Ru(OAc)2[(S)-H8-binap]
    • Diacetato[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II),Ru(OAc)2[(S)-H8-binap]
    • Ruthenium, bis(acetato-kO,kO')[[(1S)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-di...
    • Ruthenium, bis(acetato-kO,kO')[[(1S)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[diphenylphosphine-kP]]-,
    • ,6,6&#039
    • ,7,7&#039
    • ,8,8&#039
    • amp
    • arg-thr-
    • ARG-THR-LYS-ARG-SER-GLY-SER-VAL-TYR-GLU- PRO-LEU-LY
    • ARG-THR-LYS-ARG-SER-GLY-SER-VAL-TYR-GLU-PRO-LEU-LYS-ILE
    • -binaphthyl]ruthenium(II) Ru(OAc)2[(S)-H8-binap]
    • -bis(diphenylphosphino)-5,5&#039
    • H-ARG-THR-LYS-ARG-SER-GLY-SER-VAL-TYR-GLU-PRO-LEU-LYS-ILE-OH
    • HIGH-AFFINITY CAMP DEPENDENT PROTEIN KINASE SUBSTRATE
    • High-Affinity cAMP Dependent Protein Kinase Substrate, Malantide
    • MALANTIDE SYNTHETIC &amp
    • -octahydro-1,1&#039
    • RTKRSGSVYEPLKI
    • Ru(CF3SO3)2(CH3C(CH2P(m-CF3C6H4)2)3)
    • Ru(OAc)2((S)-segphos)
    • Ru(OCOCH3)2((R)-H8-binap)
    • Ru(OAc)2[(S)-H8-binap]
    • 142962-95-6
    • (R)-Rutheniumdiacetate-(H8-BINAP)
    • 374067-51-3
    • (R)-Ru(OAc)2(H8-BINAP)
    • Diacetato[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II) Ru(OAc)2[(S)-H8-binap]
    • acetic acid;[1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-yl]-diphenylphosphane;ruthenium
    • MDL: MFCD09753023
    • Inchi: 1S/C44H40P2.2C2H4O2.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;2*1-2(3)4;/h1-12,19-26,29-32H,13-18,27-28H2;2*1H3,(H,3,4);
    • InChI Key: BWYPLACAJUYPKL-UHFFFAOYSA-N
    • SMILES: [Ru].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 852.207124g/mol
  • Monoisotopic Mass: 852.207124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 7
  • Complexity: 875
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: >100°C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Sensitiveness: air sensitive
  • Solubility: Not available
  • Vapor Pressure: Not available

(S)-Ru(OAc)2(H8-BINAP) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37
  • Safety Term:S26
  • Storage Condition:2-8°C

(S)-Ru(OAc)2(H8-BINAP) Pricemore >>

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Diacetato[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II)Ru(OAc)2[(S)-H8-binap]
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600252-250mg
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SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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abcr
AB200397-50 mg
Diacetato[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthy]ruthenium(II); .
142962-95-6
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€78.90 2023-07-20
abcr
AB200397-250 mg
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€287.00 2023-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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